Cas no 120466-20-8 (Spiro[cyclohexane-1,9'-[3,7]diazabicyclo[3.3.1]nonane],3'-[(4-bromophenyl)sulfonyl]-7'-(cyclohexylmethyl)-)

Spiro[cyclohexane-1,9'-[3,7]diazabicyclo[3.3.1]nonane],3'-[(4-bromophenyl)sulfonyl]-7'-(cyclohexylmethyl)- structure
120466-20-8 structure
Product Name:Spiro[cyclohexane-1,9'-[3,7]diazabicyclo[3.3.1]nonane],3'-[(4-bromophenyl)sulfonyl]-7'-(cyclohexylmethyl)-
CAS No:120466-20-8
MF:C25H37BrN2O2S
MW:509.542484998703
CID:225291
PubChem ID:3078269
Update Time:2025-04-19

Spiro[cyclohexane-1,9'-[3,7]diazabicyclo[3.3.1]nonane],3'-[(4-bromophenyl)sulfonyl]-7'-(cyclohexylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • Spiro[cyclohexane-1,9'-[3,7]diazabicyclo[3.3.1]nonane],3'-[(4-bromophenyl)sulfonyl]-7'-(cyclohexylmethyl)-
    • 3-(3-bromophenyl)sulfonyl-7-(cyclohexylmethyl)spiro[3,7-diazabicyclo[3.3.1]nonane-9,1'-cyclohexane]
    • 3-(3-Bromobenzene-1-sulfonyl)-7-(cyclohexylmethyl)-3,7-diazaspiro[bicyclo[3.3.1]nonane-9,1'-cyclohexane]
    • DTXSID80923425
    • 120466-20-8
    • Spiro(cyclohexane-1,9'-(3,7)diazabicyclo(3.3.1)nonane), 3'-((4-bromophenyl)sulfonyl)-7'-(cyclohexylmethyl)-
    • Inchi: 1S/C25H37BrN2O2S/c26-23-10-7-11-24(14-23)31(29,30)28-18-21-16-27(15-20-8-3-1-4-9-20)17-22(19-28)25(21)12-5-2-6-13-25/h7,10-11,14,20-22H,1-6,8-9,12-13,15-19H2
    • InChI Key: DMQXYOYTOUHHPS-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(=C1)S(N1CC2CN(CC3CCCCC3)CC(C1)C12CCCCC1)(=O)=O

Computed Properties

  • Exact Mass: 508.17611
  • Monoisotopic Mass: 508.175912
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 4
  • Complexity: 694
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49
  • XLogP3: 6.8

Experimental Properties

  • Density: 1.36
  • Boiling Point: 600.8°C at 760 mmHg
  • Flash Point: 317.2°C
  • Refractive Index: 1.62
  • PSA: 40.62
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